8-DODECANOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
8-DODECANOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
115787-85-4
VCID:
VC0040163
InChI:
InChI=1S/C28H32O11S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-26(29)39-22-16-23(40(30,31)32)19-14-15-21-25(42(36,37)38)17-24(41(33,34)35)20-13-12-18(22)27(19)28(20)21;;;/h12-17H,2-11H2,1H3,(H,30,31,32)(H,33,34,35)(H,36,37,38);;;/q;3*+1/p-3
SMILES:
CCCCCCCCCCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C28H29Na3O11S3
Molecular Weight:
706.7 g/mol
8-DODECANOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
CAS No.: 115787-85-4
Main Products
VCID: VC0040163
Molecular Formula: C28H29Na3O11S3
Molecular Weight: 706.7 g/mol
| CAS No. | 115787-85-4 |
|---|---|
| Product Name | 8-DODECANOYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT |
| Molecular Formula | C28H29Na3O11S3 |
| Molecular Weight | 706.7 g/mol |
| IUPAC Name | trisodium;8-dodecanoyloxypyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C28H32O11S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-26(29)39-22-16-23(40(30,31)32)19-14-15-21-25(42(36,37)38)17-24(41(33,34)35)20-13-12-18(22)27(19)28(20)21;;;/h12-17H,2-11H2,1H3,(H,30,31,32)(H,33,34,35)(H,36,37,38);;;/q;3*+1/p-3 |
| Standard InChIKey | NVXUITXLZMPDSZ-UHFFFAOYSA-K |
| SMILES | CCCCCCCCCCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CCCCCCCCCCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| PubChem Compound | 14099325 |
| Last Modified | Nov 11 2021 |
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